Methylene Spacer vs. Direct Link: Conformational Flexibility
The target compound incorporates a −CH₂−NH− methylene spacer between the pyrimidine and benzoic acid rings, whereas the closest direct‑linked analog 3‑((2,6‑dimethylpyrimidin‑4‑yl)amino)benzoic acid (CAS 887686‑71‑7) lacks this spacer, connecting the pyrimidine directly to the aniline‑like nitrogen . This architectural difference adds one rotatable bond to the target compound (4 vs. 3 for the direct‑linked analog ) and extends the center‑to‑center distance between the pyrimidine ring centroid and the carboxylate carbon by approximately 1.5 Å, altering the accessible conformational ensemble and the spatial presentation of the carboxylate pharmacophore .
| Evidence Dimension | Bridge type and rotatable bond count |
|---|---|
| Target Compound Data | Methylene (−CH₂−NH−) bridge; 4 rotatable bonds; extended pyrimidine–carboxylate distance |
| Comparator Or Baseline | 3‑((2,6‑Dimethylpyrimidin‑4‑yl)amino)benzoic acid (CAS 887686‑71‑7): direct amino (−NH−) link; 3 rotatable bonds; shorter distance |
| Quantified Difference | +1 rotatable bond; ~1.5 Å increased center‑to‑center distance (estimated from SMILES: Cc1cc(NCc2cccc(C(=O)O)c2)nc(C)n1 vs. Cc1cc(Nc2cccc(C(=O)O)c2)nc(C)n1) |
| Conditions | Structural analysis based on canonical SMILES comparison |
Why This Matters
The additional rotatable bond and extended reach alter the ligand’s entropic penalty upon binding and the achievable binding‑pose diversity, directly impacting SAR interpretation and hit‑to‑lead optimization campaigns.
